3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H19N5O4S/c1-11-15(12(2)26-20-11)27(24,25)21-8-5-13(6-9-21)22-10-19-16-14(17(22)23)4-3-7-18-16/h3-4,7,10,13H,5-6,8-9H2,1-2H3
• InChI Key: GSWNQRBZFYSQKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N3C=NC4=C(C3=O)C=CC=N4
• Molecular Formula: C17H19N5O4S
• Molecular Weight: 389.4 g/mol

Description

3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H19N5O4S and its molecular weight is 389.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

• Compounds similar to the one have been synthesized and evaluated for their antiproliferative effect against human cancer cell lines. For example, derivatives of pyrido[1,2-a]pyrimidin-4-one have shown significant activity, indicating potential as anticancer agents (Mallesha et al., 2012).

Antibacterial Evaluation

• Novel heterocyclic compounds containing a sulfonamido moiety have been developed for use as antibacterial agents. These compounds exhibit high activities against various bacterial strains, showcasing their potential in combating bacterial infections (Azab et al., 2013).

Antimicrobial Activity

• Research on compounds with similar structures has focused on their antimicrobial properties. For instance, novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moiety have shown significant antimicrobial activity, highlighting their potential in antimicrobial therapy (Ammar et al., 2004).

Antioxidant Properties

• Studies have also explored the antioxidant properties of analogues related to the compound . Certain derivatives have demonstrated the ability to protect cells against oxidative stress, making them candidates for the preventive treatment of diseases associated with oxidative damage (Jin et al., 2010).

Supramolecular Chemistry

• The compound's structural motif has been utilized in the preparation of organic co-crystals and salts, with implications for crystal engineering and drug formulation research (Elacqua et al., 2013).